Cas no 1408076-38-9 (3-Ethoxycyclobutan-1-amine hydrochloride)

• Product Name: 3-Ethoxycyclobutan-1-amine hydrochloride
• CAS No: 1408076-38-9
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD23106133
• CID: 4594930
• PubChem ID: 72207744
• Update Time: 2025-11-02

3-Ethoxycyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxycyclobutan-1-amine hydrochloride
• trans-3-Ethoxycyclobutan-1-amine hydrochloride
• 3-Ethoxycyclobutan-1-amine HCl
• cis-3-Ethoxycyclobutan-1-amine hydrochloride
• 3-ethoxycyclobutan-1-amine;hydrochloride
• cis-3-Ethoxycyclobutan-1-amine HCl
• trans-3-Ethoxycyclobutan-1-amine HCl
• cis-3-Ethoxycyclobutanamine hydrochloride
• 3-ethoxycyclobutanamine hydrochloride
• PB
• cis-3-ethoxycyclobutanamine;hydrochloride
• MFCD23106135
• SB20912
• AS-51830
• EN300-159688
• MFCD23106136
• AKOS025403647
• AS-51827
• trans-3-Ethoxycyclobutanamine Hydrochloride
• EN300-298764
• CS-0057633
• cis-3-Ethoxycyclobutanaminehydrochloride
• PB35675
• SCHEMBL21072591
• 1408076-38-9
• CS-0049711
• CS-0102254
• P13633
• Cyclobutanamine, 3-ethoxy-, hydrochloride (1:1), cis-
• AS-51829
• EN300-251328
• SB20909
• (1s,3s)-3-ethoxycyclobutan-1-amine hydrochloride
• PB36228
• P13634
• PB37547
• Cyclobutanamine, 3-ethoxy-, hydrochloride (1:1)
• (1s,3s)-3-ethoxycyclobutanamine hydrochloride
• 1408074-55-4
• SCHEMBL21072593
• 1408076-27-6
• SY346475
• (1r,3r)-3-ethoxycyclobutanamine hydrochloride
• AKOS025403650
• AKOS027251843
• P13631
• (1r,3r)-3-ethoxycyclobutan-1-amine hydrochloride
• SY322491

• MDL： MFCD23106133
• Inchi： 1S/C6H13NO.ClH/c1-2-8-6-3-5(7)4-6;/h5-6H,2-4,7H2,1H3;1H
• InChI Key： IKSGSZYRXASUTM-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1CC(C1)N

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-Ethoxycyclobutan-1-amine hydrochloride

3-Ethoxycyclobutan-1-amine hydrochloride (CAS No. 1408076-38-9): A Comprehensive Overview

3-Ethoxycyclobutan-1-amine hydrochloride (CAS No. 1408076-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring structure and ethoxy functional group, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances stability and solubility, making it particularly useful in laboratory and industrial applications.

The molecular structure of 3-Ethoxycyclobutan-1-amine hydrochloride features a four-membered cyclobutane ring, which is relatively rare in nature but highly sought after in medicinal chemistry due to its conformational rigidity. The ethoxy group at the 3-position and the amine functionality at the 1-position contribute to its reactivity, enabling diverse chemical transformations. Researchers often explore this compound for its potential in designing novel drug candidates, particularly in areas such as central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for 3-Ethoxycyclobutan-1-amine hydrochloride has surged, driven by its applications in high-throughput screening and combinatorial chemistry. Its role as a building block in the synthesis of heterocyclic compounds aligns with current trends in drug discovery, where modular and scalable synthetic routes are prioritized. Additionally, its compatibility with modern green chemistry principles, such as reduced waste and energy-efficient processes, makes it an attractive choice for sustainable research initiatives.

One of the most frequently asked questions about 3-Ethoxycyclobutan-1-amine hydrochloride revolves around its synthetic routes and purification methods. Researchers often seek optimized protocols for its preparation, including catalytic hydrogenation or reductive amination strategies. The compound’s physicochemical properties, such as melting point, solubility, and stability under various conditions, are also critical for experimental design. These queries reflect the growing interest in structure-activity relationship (SAR) studies, where small structural modifications can lead to significant changes in biological activity.

The versatility of 3-Ethoxycyclobutan-1-amine hydrochloride extends beyond pharmaceuticals. It has found utility in material science, particularly in the development of functional polymers and coatings. Its amine group can participate in polymerization reactions, while the cyclobutane ring contributes to thermal stability. This dual functionality makes it a candidate for advanced materials with tailored properties, such as improved adhesion or resistance to environmental stressors.

From a market perspective, the global demand for 3-Ethoxycyclobutan-1-amine hydrochloride is influenced by trends in personalized medicine and precision chemistry. As pharmaceutical companies invest in targeted therapies, the need for high-purity intermediates like this compound continues to rise. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the stringent requirements of clinical and commercial applications.

In summary, 3-Ethoxycyclobutan-1-amine hydrochloride (CAS No. 1408076-38-9) represents a critical tool in modern chemical research. Its unique structure, broad applicability, and alignment with industry trends underscore its importance in both academic and industrial settings. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.